3-(3-Acetylaminophenyl)-5-chlorobenzoic acid, 95%

• IUPAC Name: 3-(3-acetamidophenyl)-5-chlorobenzoic acid
• InChI: InChI=1S/C15H12ClNO3/c1-9(18)17-14-4-2-3-10(8-14)11-5-12(15(19)20)7-13(16)6-11/h2-8H,1H3,(H,17,18)(H,19,20)
• InChI Key: PFHACAINPVPESR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C2=CC(=CC(=C2)Cl)C(=O)O
• Molecular Formula: C15H12ClNO3
• DSSTOX Substance ID: DTXSID00690627
• Molecular Weight: 289.71 g/mol
• CAS RN: 1261908-79-5

Description

3-(3-Acetylaminophenyl)-5-chlorobenzoic acid, 95% (3-ACB) is a chemical compound that is widely used in scientific research. It is a white crystalline solid with a molecular weight of 287.55 g/mol, a melting point of 128-132 °C, and a solubility of 0.1 g/L in water. It is a derivative of benzoic acid and is used in various research applications, including drug synthesis, drug delivery, and enzyme inhibition. 3-ACB is also used as an intermediate in the production of pharmaceuticals, agrochemicals, and other organic compounds.

Scientific Research Applications

3-(3-Acetylaminophenyl)-5-chlorobenzoic acid, 95% is widely used in scientific research for a variety of applications. It is used as an intermediate in the synthesis of drugs, agrochemicals, and other organic compounds. It is also used in the synthesis of enzyme inhibitors, drug delivery systems, and other pharmaceuticals. It is also used in the study of drug metabolism, drug-drug interactions, and other pharmacological studies.

Mechanism of Action

3-(3-Acetylaminophenyl)-5-chlorobenzoic acid, 95% is an inhibitor of the enzyme cyclooxygenase (COX), which is involved in the biosynthesis of prostaglandins and other eicosanoids. It binds to the active site of the enzyme and prevents it from catalyzing the reaction. This inhibition of COX activity leads to a decrease in the production of prostaglandins, which are involved in inflammation and other physiological processes.
Biochemical and Physiological Effects
3-(3-Acetylaminophenyl)-5-chlorobenzoic acid, 95% has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has been used in the treatment of arthritis, fever, and other inflammatory conditions. It has also been used to reduce the risk of cardiovascular disease, stroke, and other cardiovascular diseases.

Advantages and Limitations for Lab Experiments

3-(3-Acetylaminophenyl)-5-chlorobenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is highly soluble in water and other solvents. It is also relatively stable and can be stored for long periods of time without degradation. However, it is not suitable for use in in vivo experiments due to its potential toxicity.

Future Directions

There are several potential future directions for 3-(3-Acetylaminophenyl)-5-chlorobenzoic acid, 95% research. It could be used in the development of new drugs and drug delivery systems. It could also be used in the study of enzyme inhibition, drug-drug interactions, and other pharmacological studies. Additionally, it could be used in the development of new agrochemicals and other organic compounds. Finally, it could be used in the study of the biochemical and physiological effects of 3-(3-Acetylaminophenyl)-5-chlorobenzoic acid, 95% and its derivatives.

Synthesis Methods

3-(3-Acetylaminophenyl)-5-chlorobenzoic acid, 95% can be synthesized in a three-step process. The first step involves the reaction of 3-aminophenol and acetic anhydride in the presence of a base such as sodium carbonate or sodium hydroxide, followed by the addition of hydrochloric acid. The second step involves the reaction of the resulting 3-acetamidophenol with chloroform in the presence of a base. The third and final step involves the reaction of the resulting 3-chloro-3-acetamidophenol with sodium bicarbonate or sodium hydroxide to produce 3-(3-Acetylaminophenyl)-5-chlorobenzoic acid, 95%.